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Compound of Interest

Compound Name: Manoyl oxide

Cat. No.: B15571597

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Manoyl oxide, based on its known chemical properties and general

principles of laboratory safety.

Manoyl Oxide: Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Manoyl oxide is not readily available, its known

chemical and physical properties can inform safe handling and disposal practices. A summary

of these properties is presented below.
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Property Value Source

Molecular Formula C20H34O [1][2][3][4][5]

Molecular Weight 290.48 g/mol [1][2][5]

Appearance

Not explicitly stated, but likely

a solid or oil based on its high

molecular weight and boiling

point.

Solubility in Water Practically insoluble.[2]

Boiling Point
709.15 K (436 °C) (Joback

Calculated Property)
[1]

Melting Point Not Available

Octanol/Water Partition

Coefficient (logPoct/wat)

5.743 (Crippen Calculated

Property)
[1]

General Disposal Procedures for Manoyl Oxide
In the absence of a specific Safety Data Sheet (SDS) for Manoyl oxide, the following

procedures are recommended based on general principles of chemical waste disposal. These

guidelines are intended to provide a framework for safe handling and disposal and should be

supplemented by a thorough risk assessment and adherence to all applicable local, state, and

federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Manoyl oxide, ensure appropriate personal protective equipment is worn. This

includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect against splashes.
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Step 2: Waste Collection and Storage

Waste Container: Use a dedicated, properly labeled, and sealed container for Manoyl oxide
waste. The container should be made of a material compatible with organic compounds.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name

"Manoyl oxide," and the approximate quantity.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Step 3: Disposal Method

Given that Manoyl oxide is an organic compound, the preferred method of disposal is through

a licensed hazardous waste disposal company.

Incineration: High-temperature incineration in a licensed facility is the most common and

effective method for destroying organic chemical waste.

Landfill: Do not dispose of Manoyl oxide in a standard landfill. If incineration is not an

option, consult with a hazardous waste professional to determine if a specially designated

hazardous waste landfill is appropriate.[6]

Neutralization: There are no established experimental protocols for the neutralization of

Manoyl oxide. Therefore, attempting to neutralize it in the lab is not recommended.

Step 4: Documentation

Maintain a detailed record of the waste generated, including the name of the chemical, quantity,

and date of disposal. This documentation is crucial for regulatory compliance.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates a logical workflow for the safe disposal of chemical waste,

applicable to Manoyl oxide and other laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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